Cas no 1056162-06-1 (2-(trifluoromethyl)pyridin-3-ylmethanamine)

• Product Name: 2-(trifluoromethyl)pyridin-3-ylmethanamine
• CAS No: 1056162-06-1
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• MDL: MFCD10698574
• CID: 1011002
• PubChem ID: 55262966
• Update Time: 2025-04-20

2-(trifluoromethyl)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Trifluoromethyl)pyridin-3-yl)methanamine
• 1-[2-(Trifluoromethyl)pyridin-3-yl]methanamine
• 2-(2-TRIFLUOROMETHYL)PYRIDINEMETHANAMINE
• AB62437
• AK109654
• KB-205542
• QC-8020
• SureCN2348709
• 2-(Trifluoromethyl)-3-pyridinemethanamine
• 3-(Aminomethyl)-2-(trifluoromethyl)pyridine
• [2-(trifluoromethyl)pyridin-3-yl]methanamine
• VTJMYVYYDDHHSP-UHFFFAOYSA-N
• 1265AA
• SY035458
• ST2407867
• C-(2-T
• 2-(trifluoromethyl)pyridin-3-ylmethanamine
• DA-29985
• EN300-315867
• DTXSID00717040
• SCHEMBL2348709
• MFCD10698574
• AKOS006303427
• CS-W005823
• 1056162-06-1
• DS-4385
• AC-29148
• C71223
• A895979

• MDL： MFCD10698574
• Inchi： 1S/C7H7F3N2/c8-7(9,10)6-5(4-11)2-1-3-12-6/h1-3H,4,11H2
• InChI Key： VTJMYVYYDDHHSP-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)CN)(F)F

Computed Properties

• Exact Mass: 176.05613272g/mol
• Monoisotopic Mass: 176.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.6

Experimental Properties

• Density: 1.293
• Boiling Point: 194 ºC
• Flash Point: 71 ºC

2-(trifluoromethyl)pyridin-3-ylmethanamine Security Information

• Hazardous Material transportation number：1993
• HazardClass：3
• PackingGroup：Ⅲ